Cas no 885952-73-8 (N-HYDROXY-2-(4-ISOPROPYL-PHENYL)-ACETAMIDINE)

N-HYDROXY-2-(4-ISOPROPYL-PHENYL)-ACETAMIDINE structure
885952-73-8 structure
Product Name:N-HYDROXY-2-(4-ISOPROPYL-PHENYL)-ACETAMIDINE
CAS No:885952-73-8
MF:C11H16N2O
MW:192.257542610168
CID:890027
PubChem ID:6048519
Update Time:2025-04-19

N-HYDROXY-2-(4-ISOPROPYL-PHENYL)-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

    • N-HYDROXY-2-(4-ISOPROPYL-PHENYL)-ACETAMIDINE
    • BENZENEETHANIMIDAMIDE,N-HYDROXY-4-(1-METHYLETHYL)-
    • 885952-73-8
    • MDL: MFCD07776404
    • Inchi: 1S/C11H16N2O/c1-8(2)10-5-3-9(4-6-10)7-11(12)13-14/h3-6,8,14H,7H2,1-2H3,(H2,12,13)
    • InChI Key: MPLLOHDILDVECS-UHFFFAOYSA-N
    • SMILES: O/N=C(\CC1C=CC(=CC=1)C(C)C)/N

Computed Properties

  • Exact Mass: 192.12600
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.61000
  • LogP: 2.79920
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